Cas no 2228396-15-2 (3-(4-ethynylphenyl)methylpiperidine)

• Product Name: 3-(4-ethynylphenyl)methylpiperidine
• CAS No: 2228396-15-2
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 5604787
• PubChem ID: 165611855
• Update Time: 2025-11-01

3-(4-ethynylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2228396-15-2
• 3-[(4-ethynylphenyl)methyl]piperidine
• EN300-1757654
• 3-(4-ethynylphenyl)methylpiperidine

• Inchi： 1S/C14H17N/c1-2-12-5-7-13(8-6-12)10-14-4-3-9-15-11-14/h1,5-8,14-15H,3-4,9-11H2
• InChI Key： RCCWFJKELIKAFR-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C=CC(C#C)=CC=2)C1

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-(4-ethynylphenyl)methylpiperidine

Introduction to 3-(4-ethynylphenyl)methylpiperidine (CAS No. 2228396-15-2)

3-(4-ethynylphenyl)methylpiperidine, identified by the chemical compound code CAS No. 2228396-15-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a piperidine ring linked to a phenyl group substituted with an ethynyl group, makes it a subject of considerable interest in medicinal chemistry.

The piperidine ring is a six-membered heterocyclic amine that serves as a common scaffold in many pharmacologically active agents. Its structural flexibility and ability to adopt various conformations make it an ideal candidate for modulating biological targets. In particular, piperidine derivatives have been extensively studied for their roles in central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory medications. The presence of the ethynyl group in 3-(4-ethynylphenyl)methylpiperidine introduces additional reactivity and potential for further functionalization, which can be exploited in the design of novel therapeutic agents.

Recent advancements in the field of drug discovery have highlighted the importance of bioisosterism, where structural analogs with similar biological properties are explored to improve drug efficacy and reduce side effects. The ethynyl-substituted phenyl ring in 3-(4-ethynylphenyl)methylpiperidine provides a unique opportunity for such modifications. For instance, the triple bond of the ethynyl group can be converted into other functional groups, such as alcohols or amines, through various chemical transformations. This adaptability makes the compound a valuable intermediate in synthetic chemistry.

One of the most compelling aspects of 3-(4-ethynylphenyl)methylpiperidine is its potential as a building block for more complex molecules. The combination of the piperidine core with the ethynylphenyl moiety suggests that this compound could serve as a precursor for drugs targeting neurological disorders. Studies have shown that piperidine derivatives can interact with neurotransmitter receptors, making them candidates for treating conditions such as depression, anxiety, and Parkinson's disease. The ethynyl group further enhances its utility by allowing for diverse chemical modifications that can fine-tune its pharmacological profile.

The synthesis of 3-(4-ethynylphenyl)methylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, which are particularly useful for forming carbon-carbon bonds between the piperidine and phenyl rings. These reactions are highly efficient and allow for the introduction of various substituents at specific positions on the aromatic ring. The choice of catalysts and reaction conditions is critical to achieving the desired product with minimal byproducts.

In addition to its pharmaceutical applications, 3-(4-ethynylphenyl)methylpiperidine has shown promise in materials science. The unique electronic properties of its structure make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of the ethynyl group allows for π-conjugation across the molecule, which can enhance charge transport properties. This dual functionality as both a pharmaceutical intermediate and a material science component underscores the versatility of this compound.

Recent research has also explored the role of 3-(4-ethynylphenyl)methylpiperidine in modulating enzyme activity. Enzymes are critical targets in drug design due to their involvement in numerous biological pathways. By binding to specific enzymatic sites, small molecules like this one can alter metabolic processes or signal transduction pathways. The piperidine ring's ability to interact with hydrogen bond donors and acceptors makes it particularly effective at binding to enzyme active sites. Furthermore, the ethynyl group provides additional interaction points through π-stacking or hydrophobic effects.

The development of new drug candidates often involves high-throughput screening (HTS) techniques to identify compounds with desirable biological activity. 3-(4-ethynylphenyl)methylpiperidine has been tested in various HTS campaigns targeting enzymes and receptors relevant to human health. Preliminary results suggest that it may have inhibitory effects on certain enzymes associated with inflammation and pain signaling pathways. These findings warrant further investigation into its potential as an anti-inflammatory agent.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be used in clinical settings. Preclinical studies involving 3-(4-ethynylphenyl)methylpiperidine have focused on assessing its toxicity profile and pharmacokinetic properties. These studies involve both in vitro assays using cell cultures and in vivo experiments using animal models. By evaluating parameters such as absorption, distribution, metabolism, excretion (ADME), researchers can determine whether the compound is suitable for further development.

The future directions for research on 3-(4-ethynylphenyl)methylpiperidine are multifaceted. One area of interest is exploring its role as a scaffold for structure-based drug design (SBDD). SBDD involves using computational methods to model how small molecules interact with biological targets at an atomic level. This approach can guide medicinal chemists in designing analogs with improved potency and selectivity. Additionally, there is growing interest in developing new synthetic methodologies that can streamline the preparation of complex molecules like this one.

In conclusion, 3-(4-ethynylphenyl)methylpiperidine (CAS No. 2228396-15-2) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further exploration as a therapeutic agent or material component. As research continues to uncover new applications for this molecule, it will undoubtedly play an important role in advancing our understanding of chemical biology and drug development.